![molecular formula C22H24N4O2S B4368262 N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide](/img/structure/B4368262.png)
N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide
Overview
Description
N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide, also known as EPB or EPB-53, is a small molecule inhibitor that has shown potential in cancer research. It is a sulfonamide derivative that targets the protein-protein interaction between MDM2 and p53, two important proteins involved in the regulation of cell growth and division.
Mechanism of Action
N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 targets the protein-protein interaction between MDM2 and p53. MDM2 is a negative regulator of p53, and its overexpression can lead to the inactivation of p53 and the promotion of cancer cell growth. N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 binds to the hydrophobic pocket of MDM2 and disrupts its interaction with p53, leading to the activation of p53 and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 has been shown to sensitize cancer cells to chemotherapy, making it a potential candidate for combination therapy.
Advantages and Limitations for Lab Experiments
N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 has several advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and purify. It has also shown promising results in inhibiting the growth of cancer cells and sensitizing them to chemotherapy. However, like all small molecule inhibitors, N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 has limitations in terms of specificity and off-target effects. Further studies are needed to determine its safety and efficacy in vivo.
Future Directions
For research include:
1. Optimization of the synthesis method to improve yield and purity.
2. Further studies to determine the safety and efficacy of N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 in vivo.
3. Identification of biomarkers that can predict the response to N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 treatment.
4. Combination therapy studies to determine the potential of N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 in enhancing the efficacy of chemotherapy.
5. Development of N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 analogs with improved specificity and potency.
In conclusion, N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 is a small molecule inhibitor that has shown potential in cancer research. It targets the protein-protein interaction between MDM2 and p53, leading to the inhibition of cancer cell growth. Further studies are needed to determine its safety and efficacy in vivo, but it has the potential to become a valuable tool in cancer therapy.
Scientific Research Applications
N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 has been extensively studied for its potential in cancer research. It has shown promising results in inhibiting the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide-53 has also been shown to sensitize cancer cells to chemotherapy, making it a potential candidate for combination therapy.
properties
IUPAC Name |
N-[(1-ethylpyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2S/c1-2-25-14-13-19(24-25)17-26(29(27,28)20-8-4-3-5-9-20)15-12-18-16-23-22-11-7-6-10-21(18)22/h3-11,13-14,16,23H,2,12,15,17H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNIYXCPDIDQRAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=N1)CN(CCC2=CNC3=CC=CC=C32)S(=O)(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-ethyl-N-[2-(4-fluorophenyl)ethyl]-3-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazole-4-sulfonamide](/img/structure/B4368191.png)
![N-[(4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-1-ethyl-N,3-dimethyl-1H-pyrazole-4-sulfonamide](/img/structure/B4368196.png)
![N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-1-propyl-1H-pyrazole-4-sulfonamide](/img/structure/B4368214.png)
![N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-N,2,5-trimethylbenzenesulfonamide](/img/structure/B4368231.png)
![N-benzyl-4-bromo-N-[(1-ethyl-1H-pyrazol-5-yl)methyl]benzenesulfonamide](/img/structure/B4368232.png)
![4-bromo-N-[2-(4-fluorophenyl)ethyl]-N-[(1-methyl-1H-pyrazol-5-yl)methyl]benzenesulfonamide](/img/structure/B4368233.png)
![N-(3,4-dimethoxybenzyl)-N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide](/img/structure/B4368236.png)
![N-[(4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-N,2,4-trimethylbenzenesulfonamide](/img/structure/B4368246.png)
![N-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl]-N,2,4-trimethylbenzenesulfonamide](/img/structure/B4368254.png)
![N-(3,4-dimethoxybenzyl)-N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-naphthalenesulfonamide](/img/structure/B4368258.png)
![N-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethyl-N-[3-methoxy-4-(2,2,2-trifluoroethoxy)benzyl]-1H-pyrazole-4-sulfonamide](/img/structure/B4368263.png)
![N-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl]-1-(difluoromethyl)-N-methyl-1H-pyrazole-4-sulfonamide](/img/structure/B4368268.png)
![1-ethyl-N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-[2-(1H-indol-3-yl)ethyl]-1H-pyrazole-4-sulfonamide](/img/structure/B4368271.png)
![N-[(4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-1-ethyl-N,5-dimethyl-1H-pyrazole-4-sulfonamide](/img/structure/B4368274.png)